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Compound of Interest

Compound Name: pacFA

Cat. No.: B15686769

Get Quote

Technical Support Center: Paraformaldehyde
(PFA) Fixation
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent cell

shrinkage and other artifacts during paraformaldehyde (PFA) fixation.

Troubleshooting Guide: Cell Shrinkage During PFA
Fixation
Use the following guide to diagnose and resolve issues with cell shrinkage observed after PFA

fixation.

Diagram: Troubleshooting Workflow for Cell Shrinkage
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Start: Cell Shrinkage Observed

Is your PFA solution fresh and correctly prepared?

Yes

No

Is the osmolarity of your fixative solution optimized?

Prepare fresh PFA from powder.
Ensure pH is 7.2-7.4.

Store aliquots at -20°C.

Yes

No

Are your fixation temperature and time appropriate?

Adjust buffer osmolarity to be isotonic (~280-320 mOsm).
Consider adding sucrose (e.g., 4%).

Use isotonic PBS for dilutions.

Yes

No

Are you using a pre-fixation step for delicate cells?

Fix at room temperature or 37°C for 10-20 minutes.
Avoid fixing on ice unless necessary for specific applications.

Yes

No

Problem Resolved

Pre-fix cells by adding an equal volume of 4% PFA to the culture medium for 5 minutes before full fixation.
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Before Fixation

After Fixation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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